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Compound of Interest

Compound Name: Tebupirimfos

Cat. No.: B129061 Get Quote

An In-depth Technical Guide

This document provides a comprehensive overview of the safety data and handling precautions

for Tebupirimfos, an organothiophosphate insecticide. It is intended for researchers, scientists,

and drug development professionals who may work with this compound. This guide

consolidates critical safety information, including physical and chemical properties, toxicological

data, and detailed handling procedures, to ensure safe laboratory practices.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Tebupirimfos is

fundamental to its safe handling and storage. The following table summarizes key data points

for this compound.
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Property Value Reference

Chemical Name

O-(2-tert-Butylpyrimidin-5-yl)

O-ethyl O-(propan-2-yl)

phosphorothioate

[1]

CAS Number 96182-53-5 [1]

Molecular Formula C13H23N2O3PS [1]

Molecular Weight 318.37 g/mol [1]

Appearance Amber to brown liquid [1]

Density 1.146 g/cm³ [1]

Boiling Point
135 °C (275 °F; 408 K) at 1.5

mmHg
[1]

Flash Point 93 °C (199 °F; 366 K) [1]

Water Solubility 5.5 mg/L at 20 °C [2]

Vapor Pressure 3.75E-05 mm Hg [3]

Toxicological Data
Tebupirimfos is classified as a highly hazardous pesticide.[2] Its primary mechanism of action

is the inhibition of acetylcholinesterase, an enzyme critical for nerve function.[4] The following

tables present acute toxicity data for various exposure routes and organisms.

Mammalian Toxicity
Species Route Value Reference

Rat Oral LD50 2,373 mg/kg [5]

Mouse (male) Oral LD50 14.0 mg/kg [6]

Rat Dermal LD50 > 2000 mg/kg [2]

Rat Inhalation LC50 (4h) 36 mg/m³ [3]
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Ecotoxicity Data
Species Test Value Reference

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC50 85.7 µg/L [2]

Daphnia magna 48h EC50 8.3 mg/L [7]

Honeybee (Apis

mellifera)
Acute Contact LD50

Not explicitly found,

but test protocols

exist.

[6][8]

Experimental Protocols
The following sections outline the methodologies for key toxicological studies, based on

internationally recognized OECD guidelines. These protocols provide a framework for

understanding how the presented toxicity data was generated.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)
This method is designed to assess the acute oral toxicity of a substance.[9][10]

Principle: Groups of animals of a single sex (typically female rats) are administered the test

substance in a stepwise procedure using fixed doses (5, 50, 300, and 2000 mg/kg).[9][11]

The study aims to identify a dose that causes evident toxicity without mortality.[9]

Procedure:

A sighting study is performed with a single animal to determine the appropriate starting

dose for the main study.[10]

In the main study, groups of at least five animals are dosed.[9]

Animals are fasted prior to dosing.[9]

The test substance is administered by gavage.[9]
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Animals are observed for a minimum of 14 days for signs of toxicity and mortality.[10]

Body weight is measured weekly.[9]

At the end of the observation period, all surviving animals are euthanized and subjected to

a gross necropsy.[9]

Acute Dermal Toxicity (OECD 402)
This study provides information on health hazards arising from short-term dermal exposure.[12]

Principle: The test substance is applied to the skin of experimental animals (typically rats) in

a stepwise procedure.[3][12]

Procedure:

Young adult animals with healthy, intact skin are used.[13] Fur is removed from the dorsal

area 24 hours before the test.[13]

The test substance is applied to an area of at least 10% of the body surface and covered

with a porous gauze and non-irritating tape for a 24-hour exposure period.[2]

A limit test at 2000 mg/kg is often performed initially.[2]

Animals are observed for mortality and clinical signs of toxicity for at least 14 days after

substance removal.[3]

Body weights are recorded weekly.[2]

All animals are subjected to a gross necropsy at the end of the study.[2]

Acute Inhalation Toxicity (OECD 403)
This guideline is used to assess the health hazards of inhaled substances.[14]

Principle: Animals (preferably rats) are exposed to the test substance as a gas, vapor, or

aerosol in a specially designed inhalation chamber for a defined period (typically 4 hours).

[15][16]
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Procedure:

Animals are exposed in a dynamic inhalation exposure system.[15]

The concentration of the test substance in the breathing zone of the animals is precisely

controlled and monitored.[17]

A limit test or a series of concentrations can be used to determine the LC50.[14]

Animals are observed for at least 14 days post-exposure for signs of toxicity and mortality.

[14][16]

Detailed observations, including respiratory and behavioral changes, are recorded.[15]

All animals undergo a gross necropsy at the conclusion of the study.[14]

Aquatic Toxicity - Daphnia sp. Acute Immobilisation Test
(OECD 202)
This test determines the acute toxicity of substances to freshwater invertebrates.[18][19]

Principle: Young daphnids (less than 24 hours old) are exposed to the test substance at a

range of concentrations for 48 hours.[20][21] The endpoint is immobilization, defined as the

inability to swim after gentle agitation.[7][21]

Procedure:

The test is typically conducted under static conditions (no renewal of the test solution).[7]

At least five test concentrations in a geometric series are used, along with a control.[18]

Four replicates with five daphnids each are used for each concentration and control.[20]

The number of immobilized daphnids is recorded at 24 and 48 hours.[7]

The 48-hour EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.

[18]
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Honeybee Acute Contact Toxicity Test (OECD 214)
This laboratory test assesses the acute contact toxicity of chemicals to adult honeybees.[6][8]

Principle: Adult worker honeybees are exposed to the test substance by direct application to

the dorsal thorax.[1][6]

Procedure:

A minimum of five dose rates are tested, with three replicates of 10 bees per dose.[6]

The test substance is typically dissolved in an appropriate solvent.[1]

A toxic reference standard is included to validate the test system.[1]

Mortality and any sublethal effects are recorded at 4, 24, and 48 hours after application.[1]

The test may be extended to 96 hours if there is a significant increase in mortality between

24 and 48 hours.[6]

The LD50 (the dose that is lethal to 50% of the bees) is calculated at each observation

time point.[8]

Handling and Safety Precautions
Strict adherence to safety protocols is mandatory when handling Tebupirimfos to minimize

exposure risk.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Do not wear leather

or fabric gloves.[5]

Body Protection: Wear a chemical-resistant apron and protective clothing. In cases of

potential significant exposure, a full-body chemical-resistant suit may be necessary.
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Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge

and a particulate pre-filter. In situations with high concentrations or poor ventilation, a self-

contained breathing apparatus (SCBA) may be required.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical/ventilating/lighting equipment.[1]

Ground/bond container and receiving equipment to prevent static discharge.[1]

General Hygiene Practices
Do not eat, drink, or smoke in areas where Tebupirimfos is handled.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

using the restroom.

Remove and wash contaminated clothing separately from other laundry before reuse.[8] Do

not take contaminated work clothes home.[9]

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to Tebupirimfos.

Inhalation: Move the victim to fresh air immediately.[19] If breathing has stopped, give

artificial respiration.[19] Seek immediate medical attention.[9]

Skin Contact: Immediately remove contaminated clothing.[8] Drench the affected skin area

with water for at least 15 minutes.[8] Wash thoroughly with soap and water.[8] Seek

immediate medical attention.[9]

Eye Contact: Hold eyelids open and flush with a gentle stream of clean running water for at

least 15 minutes.[19][22] Do not use eye drops unless instructed by a medical professional.

[19] Seek immediate medical attention.[9]
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Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel or a

poison control center.[19] Rinse mouth with water.[9] Seek immediate medical attention.[9]

Spill and Leak Procedures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE, including

respiratory protection.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.

Containment and Cleanup:

For small spills, absorb with an inert material such as sand, earth, or vermiculite.

For larger spills, dike the area to contain the spill.

Collect the absorbed material into a labeled, sealed container for proper disposal.

Clean the spill area thoroughly with a suitable detergent and water.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[6] Keep containers tightly closed.[6] Store separately from food and feedstuffs.[9]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations. Do not allow the product to reach the sewage system.[6]

Visualized Workflows and Pathways
The following diagrams illustrate key safety and biological processes related to Tebupirimfos.
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Caption: Workflow for handling a Tebupirimfos spill.
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Exposure Occurs
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Caption: First-aid measures for Tebupirimfos exposure.
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Caption: Mechanism of Tebupirimfos neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tebupirimfos: A Comprehensive Safety and Handling
Guide for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129061#tebupirimfos-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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